(2-fluorophenyl)((1R,5S)-3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)methanone

• IUPAC Name: (2-fluorophenyl)-(3-methylsulfanyl-8-azabicyclo[3.2.1]octan-8-yl)methanone
• InChI: InChI=1S/C15H18FNOS/c1-19-12-8-10-6-7-11(9-12)17(10)15(18)13-4-2-3-5-14(13)16/h2-5,10-12H,6-9H2,1H3
• InChI Key: ATYKJZFABYMNSQ-UHFFFAOYSA-N
• Canonical SMILES: CSC1CC2CCC(C1)N2C(=O)C3=CC=CC=C3F
• Molecular Formula: C15H18FNOS
• Molecular Weight: 279.4 g/mol

Description

(2-fluorophenyl)((1R,5S)-3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)methanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound belongs to the class of bicyclic ketones and has been found to exhibit promising pharmacological properties. In

Scientific Research Applications

Heterocyclic Compounds and Applications

Research into thiophene derivatives, closely related to the query compound due to the involvement of sulfur-containing hetero-aromatic rings and fluorophenyl groups, highlights the importance of these structures in pharmaceuticals and materials science. The study by Nagaraju et al. (2018) emphasizes the broad utility of substituted thiophenes, showcasing their antibacterial, antifungal, antioxidant, antivirus, and other biological activities. Additionally, these compounds find applications in thin-film transistors, organic field-effect transistors, and solar cells, demonstrating the versatility of fluorinated and sulfur-containing compounds in both biomedical and technological domains (Nagaraju et al., 2018).

Synthesis and Structural Analysis

The development of novel synthetic methods and structural analyses for fluorinated compounds is a significant area of research. For instance, the work by Huang et al. (2021) on methyl 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate and related compounds delves into the synthesis, crystal structure, and DFT studies of boric acid ester intermediates. These investigations not only reveal the physicochemical properties of these compounds but also their potential in creating advanced materials and pharmaceuticals (Huang et al., 2021).

Antiviral and Antibacterial Applications

Compounds with structures similar to the query compound have been explored for their antiviral and antibacterial properties. Oka et al. (2001) designed novel tricyclic compounds with unique amine moieties based on triperiden structure, finding significant anti-influenza A virus activity. Such research underscores the potential of fluorinated bicyclic and tricyclic compounds in developing new antiviral agents (Oka et al., 2001).

Catalysis and Synthetic Methodology

The study by Moreno-Fuquen et al. (2019) on catalyst- and solvent-free synthesis of 2-fluoro-N-(3-methylsulfanyl-1H-1,2,4-triazol-5-yl)benzamide illustrates the advancement in synthetic methodologies for fluorinated compounds. This research not only showcases an efficient synthetic route but also contributes to the understanding of the molecular structures through crystallographic and theoretical studies (Moreno-Fuquen et al., 2019).